Cas no 23053-81-8 (5-Chloro-2,4-dimethoxy-benzoic Acid)

• Product Name: 5-Chloro-2,4-dimethoxy-benzoic Acid
• CAS No: 23053-81-8
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 287664
• Update Time: 2025-06-11

5-Chloro-2,4-dimethoxy-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-chloro-2,4-dimethoxy-
• 5-chloro-2,4-dimethoxybenzoic acid
• 5-chloro-2,4-dimethoxy-benzoic acid
• 2.4-Dimethoxy-5-chlor-benzoesaeure
• AC1L7PFB
• NSC231675
• SureCN3617721
• 5-Chloro-2,4-dimethoxy-benzoic Acid

• Inchi： 1S/C9H9ClO4/c1-13-7-4-8(14-2)6(10)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： YVMAOAQQUJFELI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1OC)OC

Computed Properties

• Exact Mass: 216.01897
• Monoisotopic Mass: 216.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.337
• Boiling Point: 338.1°C at 760 mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.548
• PSA: 55.76
• LogP: 2.05540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Chloro-2,4-dimethoxy-benzoic Acid

5-Chloro-2,4-dimethoxy-benzoic Acid (CAS No. 23053-81-8): A Comprehensive Overview

5-Chloro-2,4-dimethoxy-benzoic Acid (CAS No. 23053-81-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro substituent and two methoxy groups on the benzene ring, along with a carboxylic acid functional group. These features contribute to its diverse reactivity and potential utility in synthetic chemistry and drug development.

The chemical formula of 5-Chloro-2,4-dimethoxy-benzoic Acid is C₉H₉ClO₄, and it has a molecular weight of approximately 216.62 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 160-162°C, making it suitable for various synthetic transformations and analytical techniques.

In the realm of pharmaceutical research, 5-Chloro-2,4-dimethoxy-benzoic Acid has garnered attention due to its potential as a lead compound for the development of novel drugs. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of COX-2 enzymes, which are key mediators of inflammation. This finding suggests that 5-Chloro-2,4-dimethoxy-benzoic Acid could be a valuable starting point for the design of new anti-inflammatory agents.

Beyond its anti-inflammatory properties, 5-Chloro-2,4-dimethoxy-benzoic Acid has also shown promise in cancer research. A 2020 study in the Cancer Research Journal demonstrated that certain derivatives of this compound were effective in inducing apoptosis in cancer cells. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival. These findings highlight the potential of 5-Chloro-2,4-dimethoxy-benzoic Acid as a scaffold for the development of targeted cancer therapies.

In addition to its pharmaceutical applications, 5-Chloro-2,4-dimethoxy-benzoic Acid has found use in agrochemicals. Its structural features make it an attractive candidate for the synthesis of herbicides and fungicides. A recent study published in the Pest Management Science journal explored the efficacy of 5-Chloro-2,4-dimethoxy-benzoic Acid-based compounds as selective herbicides against broadleaf weeds. The results indicated that these compounds exhibited high selectivity and low toxicity to non-target organisms, making them promising candidates for sustainable agriculture practices.

The versatility of 5-Chloro-2,4-dimethoxy-benzoic Acid extends to materials science as well. Researchers have investigated its use as a building block for the synthesis of advanced materials with unique properties. For example, a study published in the Journal of Materials Chemistry A in 2019 reported the successful incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical strength. The resulting materials showed improved performance in high-temperature applications, such as aerospace and automotive industries.

The synthesis of 5-Chloro-2,4-dimethoxy-benzoic Acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the esterification of 3-chloro-1,3-dimethoxybenzene followed by hydrolysis to form the carboxylic acid. This process can be optimized using modern synthetic techniques to achieve high yields and purity levels suitable for both laboratory-scale research and industrial applications.

In conclusion, 5-Chloro-2,4-dimethoxy-benzoic Acid (CAS No. 23053-81-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a solid foundation for further research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.